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Compound of Interest

Compound Name: Roxatidine hydrochloride

Cat. No.: B1594408

Introduction

Roxatidine is a histamine H2-receptor antagonist used in the treatment of peptic ulcers and
other gastroesophageal disorders. Its therapeutic efficacy is dependent on the administered
dose, making accurate and precise quantitative analysis crucial for quality control in
pharmaceutical formulations. Ultraviolet (UV) spectrophotometry offers a simple, cost-effective,
and rapid method for the determination of roxatidine in bulk and dosage forms. This document
provides a detailed protocol for the quantitative analysis of roxatidine using a UV
spectrophotometric method, including method validation parameters as per ICH guidelines.

Principle

The quantitative determination of roxatidine by UV spectrophotometry is based on the
measurement of the absorbance of a solution of the analyte in a suitable solvent at its
wavelength of maximum absorbance (Amax). According to the Beer-Lambert law, the
absorbance of a solution is directly proportional to the concentration of the absorbing species
and the path length of the light through the solution. By preparing a series of standard solutions
of known concentrations and measuring their absorbances, a calibration curve can be
constructed. The concentration of roxatidine in an unknown sample can then be determined by
measuring its absorbance and interpolating the value from the calibration curve.

Experimental Protocols
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. Materials and Reagents

Roxatidine Acetate Hydrochloride reference standard

Methanol (AR grade)

0.1 N Hydrochloric acid

Distilled water

Pharmaceutical formulation (tablets) containing Roxatidine

Volumetric flasks (10 mL, 50 mL, 100 mL)

Pipettes

UV-Visible Spectrophotometer

. Preparation of 0.1 N Hydrochloric Acid

Carefully add 8.3 mL of concentrated hydrochloric acid to approximately 500 mL of distilled
water in a 1000 mL volumetric flask.

Make up the volume to 1000 mL with distilled water and mix well.

. Preparation of Standard Stock Solution

Accurately weigh about 50 mg of Roxatidine Acetate Hydrochloride reference standard and
transfer it to a 50 mL volumetric flask.

Dissolve the standard in a suitable solvent (e.g., methanol or 0.1 N HCI) and make up the
volume to the mark to obtain a stock solution of 1000 pg/mL.

. Preparation of Working Standard Solutions and Calibration Curve

From the standard stock solution, prepare a series of working standard solutions by
appropriate dilutions with the chosen solvent to obtain concentrations in the range of 30-210
pg/mL.[1]
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e Measure the absorbance of each working standard solution at the predetermined Amax (e.g.,
280 nm in 0.1 N HCI) against a solvent blank.[1]

e Plot a calibration curve of absorbance versus concentration.

o Determine the regression equation and the correlation coefficient (R?). A good linearity is
indicated by R? > 0.999.[1]

5. Preparation of Sample Solution (from Tablets)
e Weigh and finely powder 20 tablets.

o Accurately weigh a quantity of the tablet powder equivalent to 100 mg of roxatidine and
transfer it to a 100 mL volumetric flask.

e Add about 40 mL of the solvent (e.g., methanol) and shake for 15 minutes.

» Make up the volume to 100 mL with the solvent and filter the solution through a Whatman
filter paper.

» From the filtrate, prepare a suitable dilution to obtain a final concentration within the linearity
range (e.g., 100 pg/mL).

6. Assay Procedure
o Measure the absorbance of the final sample solution at the Amax against the solvent blank.

o Calculate the concentration of roxatidine in the sample solution using the regression
equation from the calibration curve.

e The amount of roxatidine per tablet can be calculated using the following formula: Amount
(mg/tablet) = (Concentration from curve (ug/mL) x Dilution factor x Average tablet weight
(mg)) / Weight of powder taken (mg)

Data Presentation

Table 1: Method Validation Parameters for UV Spectrophotometric Analysis of Roxatidine
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Linearity . Correlation
Regression o
Parameter Solvent Amax (nm) Range . Coefficient
Equation ,
(ng/mL) (R?)
y = 0.0042x +
Method 1 0.1 N HCI 280 30-180 0.9998[1]
0.0014
y =
Method 2 0.1 N HCI 254 - 0.004208x + 0.999[1]
0.001416
Method 3 - 223, 277 - - -
Table 2: Summary of Quantitative Analysis Data
Parameter Result Reference
Linearity

Concentration Range

30-210 pg/mL

[1]

Correlation Coefficient (R?)

0.9998

[1]

Accuracy (% Recovery)

98.46% - 101.13%

[2]

Precision (%RSD)

Intraday <2% [3]
Interday <2% [3]
Limit of Detection (LOD) 0.1 pg/mL [3]
Limit of Quantification (LOQ) 0.3 pg/mL [3]

Visualizations
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Caption: Experimental workflow for the quantitative analysis of roxatidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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